Cas no 147611-81-2 (DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole)

• Product name: DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole
• CAS No: 147611-81-2
• MF: C₉H₈N₄O₃S₂
• MW: 284.3148
• MDL: MFCD03844763
• CID: 201552
• PubChem ID: 87563192

DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole-4-sulfonamide,7-isothiocyanato-N,N-dimethyl-
• 7-isothiocyanato-N,N-dimethyl-2,1,3-benzoxadiazole-4-sulfonamide
• DBD-NCS
• 2,1,3-Benzoxadiazole-4-sulfonamide,7-isothiocyanato-N,N-dimethyl
• 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole
• 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanatobenzofurazan
• 7-N,N-dimethylaminosulfonyl-4-(2,1,3-benzoxadiazolyl)isothiocyanate
• 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanatobenzofurazan 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole
• DBD-NCS DBD-NCS [=4-(N,N-Dimethylaminosulfonyl)-7-isothiocya
• DBD-NCS [=4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole]
• [=4-(N,N-DiMethylaMinosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole] [for HPLC Labeling and EdMan Degradation]
• DBD-NCS [=4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole] [for HPLC Labeling and Edman Degradation]
• 1
• N,N-Dimethyl-7-isothiocyanatobenzofurazane-4-sulfonamide
• MFCD03844763
• 7-[(n,n-dimethylamino)sulfonyl]-2,1,3-benzoxadiazol-4-yl isothiocyanate
• SCHEMBL4199401
• 4-Benzofurazansulfonamide, 7-isothiocyanato-N,N-dimethyl-
• 2,1,3-Benzoxadiazole-4-sulfonamide, 7-isothiocyanato-N,N-dimethyl-
• 7-isothiocyanato-N,N-dimethylbenzo[c][1,2,5]oxadiazole-4-sulfonamide
• DBD-NCS [=4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole]
• DTXSID00163760
• XFA61181
• 147611-81-2
• DB-272587
• A5575
• 4-ISOTHIOCYANATO-N,N-DIMETHYL-2,1,3-BENZOXADIAZOLE-7-SULFONAMIDE
• DTXCID1086251
• DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole

• MDL： MFCD03844763
• Inchi： 1S/C9H8N4O3S2/c1-13(2)18(14,15)7-4-3-6(10-5-17)8-9(7)12-16-11-8/h3-4H,1-2H3
• InChI Key： SUOZAUUDBKHLHQ-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C(C2C1=NON=2)N=C=S)(N(C([H])([H])[H])C([H])([H])[H])(=O)=O

Computed Properties

• Exact Mass: 284.00400
• Monoisotopic Mass: 284.003782
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.7
• Tautomer Count: nothing
• Topological Polar Surface Area: 129

Experimental Properties

• Color/Form: Not determined
• Density: 1.58
• Melting Point: 124.0 to 128.0 deg-C
• Boiling Point: 458.1°Cat760mmHg
• Flash Point: 230.8°C
• Refractive Index: 1.711
• PSA: 129.13000
• LogP: 2.28820
• Solubility: Not determined

DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Storage Condition：0-10°C
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole Customs Data

• HS CODE：2935009090
• Customs Data：

  China Customs Code:

  2935009090

  Overview:

  2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles